Cas no 165807-05-6 (4-(Dimethoxymethyl)pyrimidin-2-amine)

• Product Name: 4-(Dimethoxymethyl)pyrimidin-2-amine
• CAS No: 165807-05-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD05864792
• CID: 136308
• PubChem ID: 4913032
• Update Time: 2025-06-15

4-(Dimethoxymethyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Dimethoxymethylpyrimidin-2-ylamine
• 2-Amino-4-(dimethoxymethyl)pyrimidine
• 2-Pyrimidinamine,4-(dimethoxymethyl)-
• 4-(dimethoxymethyl)pyrimidin-2-amine
• C7H11N3O2
• 2Amino-4(dimethoxymethyl)pyrimidine
• 2-aminopyrimidine-4-carboxaldehyde dimethylacetal
• 4-(1,1-dimethoxymethyl)pyrimidin-2-amine
• 4-(dimethoxymethyl)pyrimidine-2-ylamine
• 4-(DIMETHOXYMETHYL)-2-PYRIMIDINAMINE
• OQINWXZQCAIVNK-UHFFFAOYSA-N
• 2-PYRIMIDINAMINE, 4-(DIMETHOXYMETHYL)-
• 4-Dimethoxymethyl-pyrimidin-2-ylamine
• ZERO/005779
• PubChem22846
• SBB013669
• STK784774
• 2-Pyrimidinamine,4-(dimethoxyme
• EN300-27459
• CS-W022174
• MFCD05864792
• Z240127596
• 165807-05-6
• 2665010-43-3
• 4-(Dimethoxymethyl)pyrimidin-2-ylamine
• AC-23728
• A3677
• SY039681
• GS-6483
• DTXSID90406739
• J-515254
• 4-(Dimethoxymethyl)pyrimidin-2(1H)-imine
• AM20080468
• 4-(dimethoxymethyl)-1,2-dihydropyrimidin-2-imine
• SCHEMBL1474579
• AB22917
• AKOS001355784
• FT-0645900
• 4-DIMETHOXYMETHYLPYRIMIDIN-2-YLAMINE, 95+%
• DB-012194
• ALBB-018229
• 4-(Dimethoxymethyl)pyrimidin-2-amine

• MDL： MFCD05864792
• Inchi： 1S/C7H11N3O2/c1-11-6(12-2)5-3-4-9-7(8)10-5/h3-4,6H,1-2H3,(H2,8,9,10)
• InChI Key： OQINWXZQCAIVNK-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN=C(N)N=1)OC

Computed Properties

• Exact Mass: 169.08500
• Monoisotopic Mass: 169.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 70.3

Experimental Properties

• Density: 1.2
• Melting Point: 158-162°C
• Boiling Point: 295.3℃ at 760 mmHg
• Flash Point: 132.4°C
• Refractive Index: 1.541
• PSA: 70.26000
• LogP: 0.93140

4-(Dimethoxymethyl)pyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 4-(Dimethoxymethyl)pyrimidin-2-amine

Research Brief on 4-(Dimethoxymethyl)pyrimidin-2-amine (CAS: 165807-05-6): Recent Advances and Applications

4-(Dimethoxymethyl)pyrimidin-2-amine (CAS: 165807-05-6) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and antiviral agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 4-(Dimethoxymethyl)pyrimidin-2-amine is its incorporation into the design of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have successfully utilized this compound as a building block to develop selective inhibitors targeting specific kinases, such as EGFR and CDK4/6. These inhibitors have shown promising results in preclinical studies, demonstrating potent anti-proliferative effects against various cancer cell lines.

In addition to its role in kinase inhibition, 4-(Dimethoxymethyl)pyrimidin-2-amine has also been investigated for its antiviral properties. Recent studies have explored its potential as a scaffold for the development of broad-spectrum antiviral agents. For instance, modifications of this compound have yielded derivatives with activity against RNA viruses, including influenza and coronaviruses. These findings underscore the versatility of 4-(Dimethoxymethyl)pyrimidin-2-amine as a pharmacophore in antiviral drug design.

The synthetic accessibility of 4-(Dimethoxymethyl)pyrimidin-2-amine has further contributed to its popularity in medicinal chemistry. Recent publications have described efficient synthetic routes to this compound, often involving multi-step reactions with high yields and purity. These methodologies have enabled researchers to scale up production for further biological evaluation and structure-activity relationship (SAR) studies. Moreover, advancements in computational chemistry have facilitated the rational design of derivatives, optimizing their pharmacokinetic and pharmacodynamic properties.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4-(Dimethoxymethyl)pyrimidin-2-amine. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed in future research. However, the ongoing exploration of this compound and its derivatives continues to provide valuable insights into its potential as a therapeutic agent. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinically viable treatments.

In conclusion, 4-(Dimethoxymethyl)pyrimidin-2-amine (CAS: 165807-05-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition and antiviral drug development highlight its potential to address unmet medical needs. Continued research and innovation in this area are likely to yield novel therapeutics with significant clinical impact.